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Compound of Interest

Compound Name: 4-Chloro-3-methoxybenzaldehyde

Cat. No.: B170670

CAS Number: 13726-16-4

This technical guide provides an in-depth overview of 4-Chloro-3-methoxybenzaldehyde, a
versatile aromatic aldehyde with significant applications in organic synthesis, pharmaceuticals,
and other chemical industries. This document is intended for researchers, scientists, and drug
development professionals, offering detailed information on its properties, synthesis, and
potential biological activities.

Chemical and Physical Properties

4-Chloro-3-methoxybenzaldehyde is a substituted benzaldehyde with a chlorine atom at the
4-position and a methoxy group at the 3-position of the benzene ring.[1][2] This substitution
pattern imparts unigue reactivity and properties to the molecule.

Table 1: Physical and Chemical Properties of 4-Chloro-3-methoxybenzaldehyde
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Property Value Reference
CAS Number 13726-16-4 [1]
Molecular Formula CsH7CIO2 [1]
Molecular Weight 170.59 g/mol [1]
White to off-white crystalline
Appearance
powder
Melting Point 56-60 °C
Boiling Point Not available
N Soluble in common organic
Solubility
solvents
4-chloro-3-
IUPAC Name [1]
methoxybenzaldehyde

Synthesis

A common method for the synthesis of substituted benzaldehydes involves the formylation of a
corresponding substituted benzene. While a specific detailed protocol for the direct synthesis of
4-Chloro-3-methoxybenzaldehyde is not readily available in the provided search results, a
general approach can be adapted from the synthesis of related compounds. One potential
route could involve the chlorination of vanillin (4-hydroxy-3-methoxybenzaldehyde) followed by
the protection of the hydroxyl group, or the formylation of 2-chloro-1-methoxybenzene.

Hypothetical Experimental Protocol (General Adaptation):

This protocol is a generalized procedure and may require optimization.
Materials:

¢ Vanillin (starting material)

 Sulfuryl chloride (SO2Cl2) or other suitable chlorinating agent

e Anhydrous solvent (e.g., dichloromethane, chloroform)
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» Pyridine or other suitable base

* Ice bath

o Magnetic stirrer

o Standard laboratory glassware for reaction, workup, and purification
e Rotary evaporator

e Recrystallization solvent (e.g., ethanol/water mixture)

Procedure:

» Dissolution: Dissolve vanillin in an anhydrous solvent in a round-bottom flask equipped with
a magnetic stirrer and a dropping funnel. Cool the flask in an ice bath.

o Chlorination: Slowly add a solution of the chlorinating agent (e.g., sulfuryl chloride) in the
same solvent to the cooled vanillin solution with continuous stirring. The temperature should
be maintained below 5 °C. A base such as pyridine may be added to neutralize the HCI
generated during the reaction.

e Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC).

¢ Quenching: Once the reaction is complete, quench the reaction by slowly adding cold water
or a saturated solution of sodium bicarbonate.

o Extraction: Transfer the mixture to a separatory funnel and extract the product with an
organic solvent (e.g., dichloromethane).

e Washing: Wash the organic layer sequentially with water, dilute acid (if a base was used),
and brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent using a rotary evaporator.
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« Purification: Purify the crude product by recrystallization from a suitable solvent system to
obtain pure 4-Chloro-3-methoxybenzaldehyde.

Applications in Research and Drug Development

4-Chloro-3-methoxybenzaldehyde is a valuable intermediate in the synthesis of a variety of
more complex molecules.[2] Its functional groups—the aldehyde, the chloro substituent, and
the methoxy group—provide multiple reaction sites for further chemical modifications.

e Pharmaceutical Synthesis: This compound serves as a building block for the synthesis of
biologically active molecules and pharmaceutical agents.[2] The presence of the chlorine and
methoxy groups can influence the pharmacokinetic and pharmacodynamic properties of the
final drug candidates.

o Agrochemicals: It is utilized in the development of new pesticides and herbicides.[2]

e Flavor and Fragrance Industry: Its aromatic properties make it a potential ingredient in the
formulation of flavors and fragrances.[2]

o Organic Synthesis: As a versatile reagent, it is used in various organic reactions to construct
complex molecular architectures.[2]

Potential Biological Activity and Signaling Pathways

While direct studies on the biological activity of 4-Chloro-3-methoxybenzaldehyde are limited
in the provided search results, the activities of structurally related benzaldehydes offer insights
into its potential roles.

Derivatives of 4-hydroxy-3-methoxybenzaldehyde (vanillin) have been shown to possess
antimicrobial and anti-inflammatory properties.[3] Some benzaldehyde derivatives have been
found to exert their anti-inflammatory effects by suppressing the Mitogen-Activated Protein
Kinase (MAPK) signaling pathway.[4][5] The MAPK pathway is a crucial signaling cascade
involved in regulating cellular processes such as proliferation, differentiation, and apoptosis.

Furthermore, other benzaldehydes have been shown to interact with the Sonic Hedgehog
(Shh) signaling pathway, which is vital for embryonic development and has been implicated in
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certain cancers.[6][7] Benzaldehyde itself has been reported to suppress multiple signaling

pathways in cancer cells by regulating protein-protein interactions mediated by 14-3-3.[8]

Given these findings for related compounds, it is plausible that 4-Chloro-3-

methoxybenzaldehyde or its derivatives could exhibit interesting biological activities. Further

research is warranted to explore its specific effects on cellular signaling pathways.
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Caption: Potential inhibitory effect of benzaldehyde derivatives on the MAPK signaling pathway.

Safety and Handling

4-Chloro-3-methoxybenzaldehyde is classified as harmful if swallowed and causes skin and

serious eye irritation.[1][9] It may also cause respiratory irritation.[1][9]

Table 2: GHS Hazard Information for 4-Chloro-3-methoxybenzaldehyde

Hazard Statement Code
Harmful if swallowed H302
Causes skin irritation H315
Causes serious eye irritation H319
May cause respiratory irritation H335
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Precautionary Measures:

Wear protective gloves, protective clothing, eye protection, and face protection.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Use only outdoors or in a well-ventilated area.

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

In case of contact, follow standard first-aid procedures and seek medical attention. Store in a
cool, dry, and well-ventilated place.

Caption: Overview of 4-Chloro-3-methoxybenzaldehyde's core data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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